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Compound of Interest

Compound Name: [1,2,4]Triazine-3-carbaldehyde

CAS No.: 954241-33-9

Cat. No.: B3432081

Get Quote

Executive Technical Summary
1,2,4-Triazine-3-carbaldehyde represents a class of electron-deficient N-heterocycles used as

dienes in Inverse Electron Demand Diels-Alder (IEDDA) reactions and as precursors for

bioactive hydrazones.[1]

The "Hydration Trap": Researchers must be aware that in the presence of water or protic

solvents (MeOH, EtOH), the C3-formyl group and the N4-C5 bond activate to form gem-diols or

hemiacetals.[1] Standard NMR in

often yields the hemiacetal spectrum, not the free aldehyde.

Core Physicochemical Profile[1]
Molecular Formula:

[1]

Molecular Weight: 109.09 g/mol [1]
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Appearance: Typically a yellow-to-orange solid (due to

transitions).[1]

Solubility: Soluble in DMSO, DMF, DCM; reacts with water/alcohols.[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Note: Data is reported in DMSO-d6 or CDCl3 to minimize hemiacetal formation.[1]

1H NMR Data (Proton)
The aldehyde proton is distinctively downfield. The ring protons (H5, H6) appear as doublets in

the parent, or are replaced by alkyl signals in analogs.[1]
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Position

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment /
Notes

CHO 9.80 – 10.05 Singlet (s) 1H

Characteristic

aldehyde proton.

[1] Disappears

upon

shake

(hydration).

H-5 9.10 – 9.30 Doublet (d) 1H

Parent only.[1]

Deshielded by

adjacent N4.[1]

Hz.

H-6 8.70 – 8.90 Doublet (d) 1H
Parent only.[1]

Adjacent to N1.

5-CH3 2.65 – 2.80 Singlet (s) 3H

In 5,6-dimethyl

analog.[1]

Downfield due to

ring electron

deficiency.[1]

6-CH3 2.55 – 2.70 Singlet (s) 3H
In 5,6-dimethyl

analog.[1]

13C NMR Data (Carbon)
The carbonyl carbon is the diagnostic peak.
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Position
Chemical Shift (

, ppm)
Type Notes

C=O 188.0 – 191.5 Carbonyl

High shift typical of

electron-poor

heterocyclic

aldehydes.

C-3 160.0 – 163.0 Quaternary Ipso to the aldehyde.

C-5 155.0 – 158.0 CH or C-q
High shift due to C=N

character.[1]

C-6 150.0 – 154.0 CH or C-q

B. Infrared (IR) Spectroscopy
Key functional group stretches confirm the aldehyde and the aromatic triazine core.

(Carbonyl): 1715 – 1730 cm⁻¹ (Strong).[1] Note: If a broad band appears at 3400 cm⁻¹ and
carbonyl weakens, sample is hydrated.[1]

(Ring): 1580 – 1600 cm⁻¹ (Medium/Strong).[1]

(Aldehyde): 2850 & 2750 cm⁻¹ (Fermi doublet, often weak).[1]

C. Mass Spectrometry (MS) Fragmentation
Ionization Mode: EI (70 eV) or ESI+. Molecular Ion:

109

.[1]

Fragmentation Pathway: The 1,2,4-triazine core characteristically undergoes a Retro-Diels-

Alder (rDA) type fragmentation, losing a molecule of Nitrogen (

).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://buildingblock.bocsci.com/product/2-4-6-triphenyl-1-3-5-triazine-cas-493-77-6-318668.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion
[M]+ m/z 109

[M - N2]+
m/z 81- N2 (28)

[M - CO]+
m/z 81
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Figure 1: Proposed EI-MS fragmentation pathway for 1,2,4-triazine-3-carbaldehyde.[1]

Experimental Protocol: Synthesis & Handling
Since the commercial supply is limited and unstable, in-situ generation or fresh synthesis of the

5,6-dimethyl analog is the standard workflow for verification.[1]

Method: Selenium Dioxide Oxidation of 3-Methyl-1,2,4-
Triazines
This protocol converts the stable 3-methyl precursor to the aldehyde.[1]

Reagents:

3,5,6-Trimethyl-1,2,4-triazine (Precursor)[1]

Selenium Dioxide (

)[1]

Solvent: 1,4-Dioxane (dry)[1]

Step-by-Step Workflow:

Preparation: Dissolve 3,5,6-trimethyl-1,2,4-triazine (1.0 eq) in 1,4-dioxane.

Oxidation: Add pulverized

(1.2 eq).[1]
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Reflux: Heat to reflux (101°C) for 2–4 hours. Monitor by TLC (the aldehyde is more polar

than the methyl precursor).

Filtration: Cool and filter through a Celite pad to remove black Selenium metal (

).[1]

Isolation: Evaporate solvent under reduced pressure.

Critical Step: Do not use water during workup to prevent hydrate formation.[1]

Purification: Flash chromatography on silica gel (Eluent: DCM/EtOAc).

3-Methyl-1,2,4-Triazine

SeO2 / Dioxane
Reflux 4h

Reaction Mixture
(Aldehyde + Se metal)

Filter (Celite)
Remove Se(0)

Evaporation
(NO AQUEOUS WASH)

1,2,4-Triazine-3-Carbaldehyde
(Yellow Solid)
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Figure 2: Synthesis workflow via SeO2 oxidation preventing hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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